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Compound of Interest

Compound Name: Muscone

CAS No.: 956-82-1

Cat. No.: B3030776

Get Quote

An In-depth Examination of the Core Action and Associated Signaling Pathways of a Key

Olfactory and Pharmacological Compound

Introduction
Muscone, a 15-membered macrocyclic ketone, is the principal fragrant component of natural

musk, a substance historically prized in perfumery and traditional medicine.[1][2] Beyond its

characteristic scent, recent scientific investigations have unveiled a spectrum of

pharmacological activities, positioning muscone as a molecule of significant interest for drug

development professionals.[3][4] This technical guide provides a comprehensive overview of

the mechanism of action of muscone, detailing its interaction with olfactory receptors and its

modulation of various intracellular signaling pathways. The content is tailored for researchers,

scientists, and professionals in drug development, presenting quantitative data, detailed

experimental protocols, and visual representations of molecular interactions and workflows.

Core Mechanism of Action: Olfactory Receptor
Activation
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The primary mechanism of action for muscone's olfactory perception is its function as an

agonist for specific G-protein coupled receptors (GPCRs) known as olfactory receptors (ORs).

In humans, muscone primarily targets OR5AN1 and, to a lesser extent, interacts with other

ORs. The equivalent receptor in mice is MOR215-1.

The activation of these receptors is a highly specific process governed by the three-

dimensional structure of the muscone molecule and the architecture of the receptor's binding

pocket. Molecular modeling and site-directed mutagenesis studies have revealed that the

interaction is stabilized by a combination of:

Hydrogen Bonding: A key hydrogen bond forms between the carbonyl group of muscone
and a specific tyrosine residue within the transmembrane domain of the receptor (Tyr260 in

OR5AN1).

Hydrophobic Interactions: The macrocyclic ring of muscone engages in extensive

hydrophobic interactions with surrounding aromatic and aliphatic amino acid residues, such

as phenylalanine, which contribute significantly to the binding affinity.

Upon binding, muscone induces a conformational change in the olfactory receptor, initiating a

canonical G-protein signaling cascade. The activated receptor catalyzes the exchange of GDP

for GTP on the associated G-protein (primarily Gαolf in olfactory sensory neurons), leading to

the dissociation of the Gα subunit from the βγ complex. The activated Gαolf subunit then

stimulates adenylyl cyclase, resulting in an increase in intracellular cyclic AMP (cAMP) levels.

This second messenger opens cyclic nucleotide-gated ion channels, leading to an influx of

cations (primarily Ca²⁺ and Na⁺), depolarization of the neuron, and the generation of an action

potential that is transmitted to the olfactory bulb in the brain.

Quantitative Data: Receptor Activation
The following table summarizes the available quantitative data on the activation of human

olfactory receptors by muscone.
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Receptor Ligand Assay Type EC₅₀ (µM)
Efficacy/Re
sponse

Source

OR5AN1 (R)-Muscone

Luciferase

Reporter

Assay

0.29 -

OR5AN1
Racemic

Muscone

Luciferase

Reporter

Assay

12.5 - 32.1
Normalized to

100%

OR5AN1 (R)-Muscone - -

Higher

efficacy than

(S)-Muscone

OR5AN1 (S)-Muscone - -

Lower

efficacy than

(R)-Muscone

OR1A1 Muscone

Luciferase

Reporter

Assay

No significant

response
-

Broader Pharmacological Mechanisms of Action
Beyond its role in olfaction, muscone exhibits a range of therapeutic effects, including anti-

inflammatory, neuroprotective, and cardioprotective actions. These effects are attributed to its

ability to modulate several key intracellular signaling pathways.

Anti-inflammatory Effects: Inhibition of NF-κB and
NLRP3 Inflammasome
Muscone has been shown to exert potent anti-inflammatory effects by inhibiting the activation

of the Nuclear Factor-kappa B (NF-κB) signaling pathway and the NLRP3 inflammasome. It

achieves this by:

Suppressing IκBα Degradation: Muscone prevents the degradation of the inhibitory protein

IκBα, thereby retaining NF-κB in the cytoplasm and preventing its translocation to the
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nucleus where it would otherwise induce the expression of pro-inflammatory cytokines such

as IL-1β, TNF-α, and IL-6.

Inhibiting NLRP3 Inflammasome Assembly: Muscone can suppress the assembly and

activation of the NLRP3 inflammasome complex, leading to a reduction in the cleavage and

secretion of mature IL-1β.

Cytoprotective and Pro-survival Effects: Modulation of
PI3K/Akt and MAPK Pathways
Muscone promotes cell survival and protects against apoptosis through the activation of the

Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway and modulation of the Mitogen-

Activated Protein Kinase (MAPK) cascade.

PI3K/Akt Pathway: Muscone can enhance the phosphorylation and activation of Akt, a key

downstream effector of PI3K. Activated Akt, in turn, phosphorylates and inactivates pro-

apoptotic proteins and activates anti-apoptotic factors, leading to enhanced cell survival.

MAPK Pathway: The influence of muscone on the MAPK pathway, which includes ERK,

JNK, and p38, is context-dependent. In some instances, it has been shown to suppress the

activation of pro-inflammatory MAPK pathways.

Cardioprotective and Anti-hypertrophic Effects: STAT3
and TGF-β/SMAD Inhibition
In the context of cardiovascular health, muscone has demonstrated cardioprotective effects by

inhibiting signaling pathways involved in cardiac hypertrophy and fibrosis.

STAT3 Pathway: Muscone can inhibit the phosphorylation and activation of Signal

Transducer and Activator of Transcription 3 (STAT3), a key mediator of cardiac hypertrophy.

TGF-β/SMAD Pathway: Muscone has been shown to suppress the activation of the

Transforming Growth Factor-beta (TGF-β)/SMAD signaling pathway, which plays a crucial

role in the development of cardiac fibrosis.

Influence on Intracellular Calcium
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Muscone can modulate intracellular calcium (Ca²⁺) levels, a critical second messenger in

numerous cellular processes. While the precise mechanisms are still under investigation, it is

plausible that muscone's interaction with GPCRs, including but not limited to olfactory

receptors in non-olfactory tissues, can lead to the release of Ca²⁺ from intracellular stores via

the phospholipase C/inositol trisphosphate (IP₃) pathway.
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Caption: Muscone activates olfactory receptors, initiating a G-protein cascade.

Experimental Workflow: Olfactory Receptor Activation
Assay
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Cell Preparation

Assay

Data Analysis

Culture HEK293T cells

Co-transfect with:
- OR5AN1/OR1A1 plasmid

- Gαolf plasmid
- Luciferase reporter plasmid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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